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Compound Focus: Isolongifolene

CAS No.: 1135-66-6

Cat. No.: S1504220

Key Technical Data & Properties of Isolongifolene

For researchers, having key quantitative data is essential for process design and troubleshooting. The table

below summarizes fundamental properties of isolongifolene.

Relevance to Extraction &

Property Value | Description . .
Experimentation

Chemical (-)-1solongifolene [1] Precise identification for sourcing and

Name literature searches.

CAS Number 1135-66-6 [1] Unique identifier for ordering and regulatory
purposes.

Molecular CisH24 [1] Determines molecular weight (204.36 g/mol)

Formula for calculations.

Physical Form Colorless to pale yellow clear liquid Aids in visual identification and purity

[1] assessment.

Odor Profile Woody, dusty, amber, incense [1] Key for quality control in fragrance-related

applications.
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Relevance to Extraction &

Property Value / Description . .
Experimentation

Boiling Point 255-257 °C @ 760 mmHg [1] Critical for distillation and purification
parameter setup.

Flash Point 102.22 °C (216 °F) [1] Vital for establishing laboratory safety
protocols.

Solubility 0.1401 mg/L in water @ 25°C,; Guides solvent selection for extraction and

soluble in alcohol [1] formulation.

Experimental Workflow: Catalytic Isolongifolene
Synthesis
A common industrial method for producing isolongifolene is the catalytic isomerization of longifolene, a

more abundant terpene found in turpentine oil [2] [3]. The following diagram illustrates a patented optimized

workflow using a sulfated zirconia catalyst, which offers high conversion efficiency and reusability [2].
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Start: Longifolene
(Primary raw material from turpentine oil)
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Catalyst Preparation
Sulfated Zirconia (SZ)
e Zirconium hydroxide hydrolysis
* Sulfation with H2SOa4
* Calcination at 600°C

Isomerization Reaction
* Solvent: Ethyl Acetate

* Catalyst: 5-10% SZ by weight
» Temperature: 30-40°C
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Tracks conversion to Isolongifolene
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» Distillation to purify Isolongifolene
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Key Advantages of This Protocol:

¢ High Efficiency: The sulfated zirconia solid superacid catalyst provides high conversion rates
(exceeding 95%) and selectivity for isolongifolene [2].

¢ Reusability: The solid catalyst can be filtered, reactivated, and reused for multiple reaction cycles,
making the process more economical and sustainable [2].

¢ Mild Conditions: The reaction proceeds effectively at relatively low temperatures (30-40°C),
reducing energy consumption [2].

Frequently Asked Questions for Researchers

Q1: What are the common industrial sources of isolongifolene? Isolongifolene is primarily derived from
plant sources, notably from the conifer family and Indian turpentine oil (Pinus longifolia Roxb.) [4] [3]. It
can also be isolated from the leaves of the herb Murraya koenigii [5] [6]. Industrially, it is more commonly
synthesized via the catalytic isomerization of longifolene, a major component of turpentine, as this provides

a more scalable and consistent supply [2] [3].

Q2: How can I improve the yield and purity of my isolongifolene extraction or synthesis? Based on the

patented process [2]:

¢ Catalyst Optimization: Using a nano-crystalline sulfated zirconia catalyst has been shown to provide
high activity and stability.

¢ Reaction Conditions: Maintain precise control over temperature (30-75°C is a typical range for such
reactions) and use an appropriate solvent like ethyl acetate [2] [3].

¢ Process Monitoring: Employ gas chromatography (GC) to monitor the reaction progress in real-
time, allowing you to stop it at peak conversion and minimize by-products [2] [3].

Q3: What safety precautions should be taken when handling isolongifolene? While comprehensive
toxicological data is limited in the search results, the available safety information classifies it as an irritant

(Xi) [1]. Standard safety protocols should include:

¢ Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and eye
protection.
e Ventilation: Work in a well-ventilated area or a fume hood.
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¢ High-Temperature Care: Be cautious of its high boiling point and flash point (102°C) during any
heating or distillation steps [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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